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Compound of Interest
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Cat. No.: B125157 Get Quote

An In-depth Technical Guide to the Thermochemical Properties of Aqueous Lithium bromide
Solutions

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the core thermochemical properties of

aqueous lithium bromide (LiBr) solutions, a subject of significant interest in various scientific

and industrial applications, including absorption refrigeration systems and as a dessicant. The

following sections detail key quantitative data, the experimental protocols used to determine

these properties, and a workflow for their characterization.

Core Thermochemical Properties
The performance and design of systems utilizing aqueous LiBr solutions are critically

dependent on properties such as density, specific heat, enthalpy, and viscosity. These

properties are highly dependent on the solution's concentration and temperature.

Density
Density is a fundamental property required for converting between mass and volume, and for

calculating other properties like molarity and viscosity.
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The following table summarizes the density of aqueous LiBr solutions at various concentrations

(molality) and temperatures.

Temperat
ure (°C)

0.5
mol/kg

1.0
mol/kg

2.0
mol/kg

3.0
mol/kg

4.0
mol/kg

5.0
mol/kg

10.0 1.0337 1.0712 1.1178 1.1643 1.2109 1.2574

25.0 1.0309 1.0678 1.1141 1.1604 1.2067 1.2529

50.0 1.0227 1.0591 1.1049 1.1507 1.1965 1.2423

75.0 1.0094 1.0454 1.0909 1.1364 1.1819 1.2274

100.0 0.9915 1.0272 1.0724 1.1176 1.1628 1.2080

Data

derived

from

publicly

available

tables

consistent

with

IAPWS-95

equations

of state.[1]

Specific Heat Capacity
Specific heat capacity is crucial for thermal calculations, defining the amount of heat required to

change the temperature of the solution.

Data Presentation: Specific Heat Capacity

This table presents specific heat capacity values for aqueous LiBr solutions.
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Temperat
ure (°C)

10% LiBr 20% LiBr 30% LiBr 40% LiBr 50% LiBr 60% LiBr

20 3.73 3.28 2.87 2.51 2.18 1.88

40 3.75 3.31 2.90 2.54 2.21 1.91

60 3.78 3.34 2.94 2.58 2.25 1.95

80 3.81 3.38 2.98 2.62 2.29 1.99

100 3.85 3.42 3.02 2.66 2.33 2.03

Values in

J/g-K,

interpolate

d from

various

sources

and

correlation

s.[2][3]

Enthalpy
Enthalpy data is essential for analyzing energy balances in processes involving LiBr solutions,

such as in absorption heat pumps.

Data Presentation: Specific Enthalpy

The specific enthalpy of aqueous LiBr solutions is provided below. The reference state is liquid

water at 0°C.
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Temperat
ure (°C)

10% LiBr 20% LiBr 30% LiBr 40% LiBr 50% LiBr 60% LiBr

20 68.2 51.5 30.1 4.1 -26.9 -62.4

40 143.4 117.9 87.9 54.3 16.2 -26.8

60 219.2 185.0 146.5 105.3 59.9 9.7

80 295.7 252.8 206.0 157.2 104.5 47.2

100 372.9 321.4 266.3 209.9 149.9 85.5

Values in

kJ/kg,

calculated

from

correlation

s and

publicly

available

data.[2][4]

[5]

Viscosity
Viscosity measures the fluid's resistance to flow and is a critical parameter for designing

pumping and heat exchange systems. The viscosity of LiBr solutions increases significantly

with concentration and decreases with temperature.[6][7]

Data Presentation: Dynamic Viscosity
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Temperat
ure (°C)

10% LiBr 20% LiBr 30% LiBr 40% LiBr 50% LiBr 60% LiBr

20 1.21 1.50 1.95 2.73 4.41 9.15

40 0.81 0.98 1.24 1.69 2.62 5.02

60 0.58 0.69 0.85 1.11 1.65 2.95

80 0.44 0.51 0.62 0.79 1.12 1.89

100 0.35 0.40 0.48 0.60 0.82 1.31

Values in

mPa·s

(cP),

compiled

from

multiple

experiment

al data

sources.[8]

Experimental Protocols
Accurate determination of the thermochemical properties outlined above requires precise

experimental methodologies.

Density Measurement: Vibrating Tube Densitometry
This method is widely used for its high accuracy.

Principle: A U-shaped tube is electromagnetically excited to oscillate at its natural frequency.

[9] This frequency changes based on the total mass of the tube and its contents. Since the

tube's volume is constant, the density of the fluid inside can be precisely determined from the

oscillation frequency.[10]

Methodology:
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Calibration: The instrument is calibrated using two fluids of known density, typically dry air

and pure water. This establishes the relationship between the oscillation period and

density.[11]

Sample Introduction: The aqueous LiBr solution is injected into the clean, dry U-tube,

ensuring no air bubbles are present.

Temperature Equilibration: The tube is housed in a thermostatically controlled block (e.g.,

Peltier element) to maintain a precise and uniform temperature.

Measurement: The instrument measures the period of oscillation of the tube filled with the

sample.

Calculation: The density is calculated automatically by the instrument's software based on

the measured period and prior calibration constants.[12]

Viscosity Measurement: Capillary Viscometry
The Ostwald viscometer is a common and straightforward device for measuring viscosity.

Principle: The method is based on Poiseuille's law for laminar flow. The time it takes for a

fixed volume of liquid to flow through a narrow capillary under gravity is measured. This time

is proportional to the dynamic viscosity and inversely proportional to the density of the liquid.

[13]

Methodology:

Preparation: The viscometer must be thoroughly cleaned and dried.

Sample Loading: A precise volume of the LiBr solution is introduced into the larger bulb of

the viscometer.[14]

Temperature Control: The viscometer is placed vertically in a constant-temperature water

bath, allowing at least 30 minutes for thermal equilibrium.[15]

Measurement: The liquid is drawn up through the capillary into the second bulb, above the

upper timing mark.[16] The time taken for the liquid meniscus to fall between the upper

and lower timing marks is measured with a stopwatch.[15]
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Calculation: The kinematic viscosity (ν) is calculated by comparing the efflux time of the

sample (t₁) and its density (ρ₁) with that of a reference liquid of known viscosity (η₂) and

density (ρ₂), often water. The dynamic viscosity (η₁) is then found by: η₁ = (t₁ * ρ₁) / (t₂ *

ρ₂) * η₂.[14]

Specific Heat and Enthalpy Measurement: Calorimetry
Calorimetry directly measures the heat transferred during a physical or chemical process.[17]

Principle: The heat of solution (enthalpy) or the specific heat capacity is determined by

measuring the temperature change in a thermally insulated system (the calorimeter) when a

process occurs.[18][19] For specific heat, a known amount of electrical energy is added, and

the resulting temperature rise is measured.[20] For enthalpy of solution, a known mass of

salt is dissolved in a known mass of solvent.[21]

Methodology (Specific Heat):

Setup: A known mass of the LiBr solution is placed in an insulated calorimeter equipped

with a precision thermometer, a stirrer, and an electric heater.[22][23]

Initial Temperature: The solution is stirred to ensure thermal equilibrium, and the initial

temperature is recorded.

Heating: The heater is switched on for a measured duration (t), while the voltage (V) and

current (I) are recorded. The solution is continuously stirred.[22]

Final Temperature: After heating, the stirring continues until a stable final temperature is

reached and recorded.

Calculation: The energy supplied is E = V * I * t. The specific heat (c) is calculated using

the formula c = E / (m * ΔT), where m is the mass of the solution and ΔT is the change in

temperature.[20][24] Heat loss to the surroundings should be minimized or corrected for.

[24]

Visualized Workflow and Relationships
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The characterization of aqueous LiBr solutions follows a logical progression of experiments.

The following diagram illustrates a typical workflow for determining the key thermochemical

properties discussed.

Sample Preparation

Data Analysis & Modeling

Prepare Aqueous LiBr
Solutions of Known

Concentrations

Measure Density
(Vibrating Tube Densitometer)

at various T

Measure Viscosity
(Capillary Viscometer)

at various T

Measure Specific Heat (c)
(Calorimetry)
at various T

Compile Property Tables
(ρ, η, c vs. T, Conc.)

Calculate Enthalpy (h)
from Specific Heat Data

Develop Property
Correlations and Models

Click to download full resolution via product page

Caption: Experimental workflow for characterizing thermochemical properties of LiBr solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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